Cas no 61154-16-3 (Cycloheptane, 1,2-bis(methoxymethyl)-, trans-)

Cycloheptane, 1,2-bis(methoxymethyl)-, trans- structure
61154-16-3 structure
Product Name:Cycloheptane, 1,2-bis(methoxymethyl)-, trans-
CAS No:61154-16-3
MF:C11H22O2
MW:186.291183948517
CID:490352
PubChem ID:71398876
Update Time:2025-04-19

Cycloheptane, 1,2-bis(methoxymethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptane, 1,2-bis(methoxymethyl)-, trans-
    • (1R,2R)-1,2-bis(methoxymethyl)cycloheptane
    • DTXSID10820271
    • 61154-16-3
    • Inchi: 1S/C11H22O2/c1-12-8-10-6-4-3-5-7-11(10)9-13-2/h10-11H,3-9H2,1-2H3/t10-,11-/m0/s1
    • InChI Key: XRAPCOPWNLZKEY-QWRGUYRKSA-N
    • SMILES: O(C)C[C@@H]1CCCCC[C@H]1COC

Computed Properties

  • Exact Mass: 186.16206
  • Monoisotopic Mass: 186.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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